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Compound of Interest

Compound Name: 3-Hydroxy-2,2-dimethylpropanal

Cat. No.: B7797496

An In-depth Technical Guide to 3-Hydroxy-2,2-
dimethylpropanal

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of 3-Hydroxy-2,2-dimethylpropanal (also known as hydroxypivaldehyde). It is a
valuable intermediate in the chemical industry, particularly in the synthesis of pharmaceuticals,
agrochemicals, and polymers. This document consolidates key data, experimental protocols,
and chemical behavior to support its application in research and development.

Chemical Identity and Descriptors

3-Hydroxy-2,2-dimethylpropanal is an organic compound characterized by the presence of
both a hydroxyl and an aldehyde functional group.
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Identifier Value

IUPAC Name 3-hydroxy-2,2-dimethylpropanal[1]

Hydroxypivaldehyde, Pentaldol, 2,2-Dimethyl-3-
Common Names

hydroxypropionaldehyde
CAS Number 597-31-9[1][2]
Molecular Formula CsH1002[2]
Molecular Weight 102.13 g/mol [1][2]
InChl Key JIMOMMLADQPZNY-UHFFFAOYSA-NJ[1]
SMILES CC(C)(COo)C=0]1]

Physicochemical Properties

The physical properties of 3-Hydroxy-2,2-dimethylpropanal can vary, which is often attributed
to its tendency to exist in equilibrium with its dimeric form.[2][3] This is a crucial consideration
when interpreting physical data.
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Property

Value

Notes

Physical State

Colorless liquid or needle-

shaped crystals.[4][5]

Can be a liquid or solid at
room temperature depending
on purity and the

monomer/dimer ratio.

The wide range is likely due to

Melting Point 30-33 °C; 89-90 °C; 103 °C the presence of both monomer
and dimer forms.[2][3][5]
141 °C; 172-173 °C
- ) (decomposes); 204.4 °C at Significant variation exists in
Boiling Point N )
760 mmHg; 67-69 °C at 1.87 reported boiling points.[3][5]
kPa
Density Approximately 0.964 g/cm3
) ) The hydroxyl and aldehyde
- Soluble in water and various ) )
Solubility ] groups contribute to its
organic solvents.[4][6] N
solubility.
Flash Point 60.3 °C
pKa 14.25 + 0.10 (Predicted)[6]

Chemical Properties and Reactivity

3-Hydroxy-2,2-dimethylpropanal is a versatile bifunctional molecule. Its chemical behavior is

dictated by the aldehyde and primary alcohol groups.

» Dimerization: It can undergo reversible dimerization to form a dioxane derivative, which

contributes to the variability in its physical properties.[3]

o Oxidation and Reduction: The aldehyde group can be oxidized to a carboxylic acid or

reduced to an alcohol. The primary hydroxyl group can also be oxidized.

» Aldol Condensation: As a product of an aldol condensation, it can potentially participate in

further related reactions.
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 Stability: It can be stabilized by forming a solid product with water, which is advantageous for
storage.

Synthesis and Purification

The primary industrial synthesis of 3-Hydroxy-2,2-dimethylpropanal is through the aldol
condensation of isobutyraldehyde and formaldehyde.[1]

Experimental Protocol: Synthesis

This protocol is adapted from established industrial processes.

Materials:

Isobutyraldehyde

Formaldehyde (aqueous solution, e.g., formalin)

Basic catalyst (e.qg., triethylamine)

Water

Procedure:

In a reaction vessel, combine isobutyraldehyde and an aqueous solution of formaldehyde in
an approximate molar ratio of 2:1.

e Add a catalytic amount of a basic catalyst, such as triethylamine.
e The reaction is typically carried out at a temperature between 70°C and 95°C.

e The progress of the reaction can be monitored by observing the consumption of the
reactants.

e Upon completion, the reaction mixture will contain 3-Hydroxy-2,2-dimethylpropanal,
unreacted starting materials, water, and byproducts.

Experimental Protocol: Purification
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Purification is critical to remove unreacted starting materials and byproducts.
Materials:

e Crude reaction mixture

e Water

o Extraction solvent (e.g., isobutyraldehyde or other suitable aldehyde)
Procedure:

« Distillation: The crude reaction mixture is first subjected to distillation, often under reduced
pressure, to remove low-boiling components such as unreacted isobutyraldehyde.

o Extraction: The resulting solution containing 3-Hydroxy-2,2-dimethylpropanal can be
purified by liquid-liquid extraction. An aldehyde solvent under basic conditions can be used to
extract the product and separate it from impurities like formate salts.

o Crystallization: The purified 3-Hydroxy-2,2-dimethylpropanal can be crystallized from an
agueous solution by cooling. The resulting crystals are then filtered, washed with cold water,
and dried.

Spectroscopic Data
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Spectroscopy Data

Expected signals include a singlet for the

aldehyde proton, a singlet for the two methyl
1H NMR groups, a singlet for the methylene protons

adjacent to the hydroxyl group, and a broad

singlet for the hydroxyl proton.

Expected signals include a resonance for the
13C NMR aldehyde carbon, the quaternary carbon, the

methyl carbons, and the methylene carbon.

Characteristic peaks are expected for the O-H

stretch (broad, ~3400 cm~1), C-H stretches of
IR Spectroscopy the alkyl groups (~2900-3000 cm~1), and a

strong C=0 stretch for the aldehyde (~1720

cm™Y).

M s The mass spectrum will show the molecular ion
ass Spectrometry o )
peak and characteristic fragmentation patterns.

Applications in Research and Development

3-Hydroxy-2,2-dimethylpropanal is a key building block in organic synthesis with numerous
applications:

e Pharmaceuticals: It is used in the synthesis of various active pharmaceutical ingredients,
including squalene synthase inhibitors.[5]

» Agrochemicals: Its structure can be modified to produce effective herbicides, insecticides,
and fungicides.[7]

» Polymers and Resins: It is a precursor to neopentyl glycol, which is widely used in the
production of polyesters, polyurethanes, and alkyd resins.

» Fragrances and Flavors: It is also utilized in the fragrance and flavor industry.[6]

Safety and Toxicology
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3-Hydroxy-2,2-dimethylpropanal is classified as a neurotoxin in lethal-dose studies.[1] It can
cause serious eye irritation. Standard laboratory safety precautions, including the use of
personal protective equipment, should be followed when handling this compound.
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Caption: Synthesis of 3-Hydroxy-2,2-dimethylpropanal and its primary reactions.

Purification Workflow
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Caption: A typical workflow for the purification of 3-Hydroxy-2,2-dimethylpropanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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